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Compound of Interest

Compound Name:
Ethyl 2-(4-hydroxythiazol-2-

yl)acetate

Cat. No.: B181909 Get Quote

Technical Guide: Ethyl 2-(4-hydroxythiazol-2-
yl)acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties, a

detailed experimental protocol for the synthesis, and a conceptual workflow for Ethyl 2-(4-
hydroxythiazol-2-yl)acetate, a heterocyclic compound of interest in medicinal chemistry and

drug discovery.

Core Data Presentation
The key quantitative data for Ethyl 2-(4-hydroxythiazol-2-yl)acetate are summarized in the

table below for quick reference.

Property Value Source

Molecular Formula C₇H₉NO₃S P&S Chemicals[1]

Molecular Weight 187.21 g/mol Calculated

CAS Number 79878-57-2 P&S Chemicals[1]
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Experimental Protocol: Synthesis of Ethyl 2-(4-
hydroxythiazol-2-yl)acetate via Hantzsch Thiazole
Synthesis
The following is a detailed methodology for the synthesis of Ethyl 2-(4-hydroxythiazol-2-
yl)acetate, adapted from the principles of the Hantzsch thiazole synthesis. This reaction

involves the condensation of an α-halocarbonyl compound with a thioamide.

Materials:

Ethyl 2-chloroacetoacetate

Thiourea

Ethanol

Sodium bicarbonate (NaHCO₃)

Water (deionized)

Ethyl acetate

Hexane

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer with hotplate

Separatory funnel

Rotary evaporator

Apparatus for column chromatography (silica gel)
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Thin Layer Chromatography (TLC) plates

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve thiourea (1 equivalent) in 100 mL of ethanol.

Addition of Reactant: To the stirring solution, add ethyl 2-chloroacetoacetate (1 equivalent)

dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6

hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 1:1

ethyl acetate/hexane solvent system.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate until

the pH is approximately 7-8.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times

with 50 mL portions of ethyl acetate.

Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel, eluting with a

gradient of ethyl acetate in hexane to yield pure Ethyl 2-(4-hydroxythiazol-2-yl)acetate.

Characterization: Confirm the structure and purity of the final product using techniques such

as ¹H NMR, ¹³C NMR, and mass spectrometry.

Mandatory Visualizations
The following diagrams illustrate the conceptual frameworks relevant to the synthesis of Ethyl
2-(4-hydroxythiazol-2-yl)acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b181909?utm_src=pdf-body
https://www.benchchem.com/product/b181909?utm_src=pdf-body
https://www.benchchem.com/product/b181909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl 2-chloroacetoacetate
(α-halocarbonyl)

Intermediate Adduct

Thiourea
(Thioamide)

Cyclization

Intramolecular
Nucleophilic Attack Dehydration Ethyl 2-(4-hydroxythiazol-2-yl)acetate

(Final Product)

Click to download full resolution via product page

Caption: Hantzsch Thiazole Synthesis Pathway.
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Caption: Experimental Synthesis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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